4-(4-Chloro-3-cyanophenyl)-3-fluorobenzoic acid, 95%
Overview
Description
4-(4-Chloro-3-cyanophenyl)-3-fluorobenzoic acid, also known as 4-CPCFBA, is an organic compound with a wide range of scientific applications. It has been studied extensively in recent years, and has been found to have unique properties which make it useful in various scientific fields.
Scientific Research Applications
4-(4-Chloro-3-cyanophenyl)-3-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been found to have antioxidant activity, and has been used as an inhibitor of the enzyme acetylcholinesterase, which helps to regulate the transmission of nerve impulses. It has also been studied for its potential to inhibit the growth of certain bacteria, and has been used in the synthesis of various other organic compounds.
Mechanism of Action
The exact mechanism of action of 4-(4-Chloro-3-cyanophenyl)-3-fluorobenzoic acid, 95% is not fully understood. However, it is believed that the compound acts by binding to certain enzymes, including acetylcholinesterase, and inhibiting their activity. It is also thought to have antioxidant activity, which may help to reduce the damage caused by oxidative stress.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Chloro-3-cyanophenyl)-3-fluorobenzoic acid, 95% have not been studied extensively. However, it is believed to have antioxidant activity, which may help to protect cells from oxidative damage. It has also been found to have some anti-bacterial activity, which may be useful in the treatment of certain infections.
Advantages and Limitations for Lab Experiments
4-(4-Chloro-3-cyanophenyl)-3-fluorobenzoic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize, and is available commercially in a 95% pure form. It is also stable at room temperature and is soluble in a variety of solvents. However, it is not very soluble in water, which can limit its use in some applications.
Future Directions
There are a number of potential future directions for the study of 4-(4-Chloro-3-cyanophenyl)-3-fluorobenzoic acid, 95%. Further research is needed to better understand its mechanism of action and its biochemical and physiological effects. It could also be studied for its potential to inhibit the growth of other bacteria, or to be used in the synthesis of other organic compounds. Additionally, its potential applications in drug development and medical treatments could be explored.
Synthesis Methods
4-(4-Chloro-3-cyanophenyl)-3-fluorobenzoic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 4-chloro-3-cyanophenol with 3-fluorobenzoic acid in a solvent such as acetonitrile. This reaction is carried out at a temperature of 80°C and a pressure of 1.2 MPa. The second step involves the purification of the product, which is done by column chromatography. The resulting product is a white solid with a purity of 95%.
properties
IUPAC Name |
4-(4-chloro-3-cyanophenyl)-3-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClFNO2/c15-12-4-2-8(5-10(12)7-17)11-3-1-9(14(18)19)6-13(11)16/h1-6H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQCNKINZCTVPSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=C(C=C2)C(=O)O)F)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70690770 |
Source
|
| Record name | 4'-Chloro-3'-cyano-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70690770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262006-42-7 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 4′-chloro-3′-cyano-2-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1262006-42-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Chloro-3'-cyano-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70690770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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